Cas no 1053656-58-8 (2-tert-Butyloxycarbonylaminomethyl-5-p-tolyl-1,3,4oxadiazole)

• Product Name: 2-tert-Butyloxycarbonylaminomethyl-5-p-tolyl-1,3,4oxadiazole
• CAS No: 1053656-58-8
• MF: C₁₅H₁₉N₃O₃
• MW: 289.329663515091
• MDL: MFCD10568228
• CID: 4679024
• Update Time: 2023-11-22

2-tert-Butyloxycarbonylaminomethyl-5-p-tolyl-1,3,4oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-tert-Butyloxycarbonylaminomethyl-5-p-Tolyl-[1,3,4]oxadiazole
• 2-tert-Butyloxycarbonylaminomethyl-5-p-tolyl-1,3,4oxadiazole

• MDL： MFCD10568228
• Inchi： 1S/C15H19N3O3/c1-10-5-7-11(8-6-10)13-18-17-12(20-13)9-16-14(19)21-15(2,3)4/h5-8H,9H2,1-4H3,(H,16,19)
• InChI Key： ZEJVNWQDNRCBJR-UHFFFAOYSA-N
• SMILES： O(C(NCC1=NN=C(C2C=CC(C)=CC=2)O1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 349
• Topological Polar Surface Area: 77.2